Cas no 1279820-89-1 (2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine
• CAS No: 1279820-89-1
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 6792835
• PubChem ID: 171366172
• Update Time: 2025-05-21

2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 1279820-89-1
• MFCD20277967
• 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H7ClF3NO2/c10-7-5(8-15-3-4-16-8)1-2-6(14-7)9(11,12)13/h1-2,8H,3-4H2
• InChI Key： WNNDIUYDQDRJNT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C(F)(F)F)N=1)C1OCCO1

Computed Properties

• Exact Mass: 253.0117406g/mol
• Monoisotopic Mass: 253.0117406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 31.4Ų

Additional information on 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine

Introduction to 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine (CAS No. 1279820-89-1)

2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine (CAS No. 1279820-89-1) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and agrochemical development. This compound is characterized by its unique structural features, including a chloro substituent, a dioxolane ring, and a trifluoromethyl group, which collectively contribute to its chemical and biological properties.

The molecular formula of 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine is C₁₀H₉ClF₃N₂O₂, and its molecular weight is approximately 265.64 g/mol. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for various applications in drug discovery and development.

In recent years, 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine has gained attention due to its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The dioxolane ring provides additional stability and reactivity, which can be exploited in the design of novel compounds with enhanced biological activity.

The synthesis of 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine typically involves several steps, including the formation of the dioxolane ring and the introduction of the trifluoromethyl group. One common synthetic route involves the reaction of 2-chloro-6-trifluoromethylpyridine with ethylene glycol under appropriate conditions to form the dioxolane ring. This process is well-documented in the literature and has been optimized for high yield and purity.

In terms of its biological activity, 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine has shown promise in various assays. Studies have demonstrated its potential as a lead compound for the development of new drugs targeting specific biological pathways. For example, it has been investigated for its anti-inflammatory properties and its ability to modulate enzyme activity. These findings highlight the compound's versatility and potential for further exploration in medicinal chemistry.

The physicochemical properties of 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine, such as its solubility in organic solvents and its thermal stability, make it suitable for use in a wide range of applications. Its low toxicity profile also adds to its appeal as a safe and effective intermediate in chemical synthesis.

In the context of agrochemicals, 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine has been explored as a potential herbicide or fungicide. Its ability to disrupt specific plant or fungal pathways makes it a valuable candidate for developing new crop protection products. Recent studies have focused on optimizing its formulation to enhance its efficacy and reduce environmental impact.

The safety profile of 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine is an important consideration in both pharmaceutical and agrochemical applications. Extensive toxicological studies have been conducted to ensure that it meets regulatory standards for safety and environmental compatibility. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations and does not pose significant risks when used appropriately.

In conclusion, 2-Chloro-3-(1,3-dioxolan-2-yl)-6-(trifluoromethyl)pyridine (CAS No. 1279820-89-1) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and agrochemical development. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development. As research continues to advance in these fields, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in modern chemistry.